Cas no 1260800-49-4 (1-Methyl-4-(3-methylphenyl)-1h-pyrazol-5-amine)

• Product Name: 1-Methyl-4-(3-methylphenyl)-1h-pyrazol-5-amine
• CAS No: 1260800-49-4
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5690132
• PubChem ID: 62828895
• Update Time: 2025-05-20

1-Methyl-4-(3-methylphenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• A1-45685
• AKOS012124314
• 1260800-49-4
• CS-0307223
• 1-Methyl-4-(m-tolyl)-1h-pyrazol-5-amine
• EN300-1148411
• 1H-Pyrazol-5-amine, 1-methyl-4-(3-methylphenyl)-
• 1-Methyl-4-(3-methylphenyl)-1h-pyrazol-5-amine

• Inchi： 1S/C11H13N3/c1-8-4-3-5-9(6-8)10-7-13-14(2)11(10)12/h3-7H,12H2,1-2H3
• InChI Key： MMLLGHOVVMTDGC-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 347.1±30.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)

Additional information on 1-Methyl-4-(3-methylphenyl)-1h-pyrazol-5-amine

1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine, also known by its CAS number 1260800-49-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a 3-methylphenyl group at position 4, along with an amine group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The 1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine has been shown to exhibit promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, researchers have demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammation, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to scavenge free radicals suggests its role in preventing oxidative stress-related disorders.

The synthesis of 1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of carbonyl compounds with ammonia or ammonium salts. Subsequent steps involve the introduction of substituents at specific positions on the pyrazole ring to achieve the desired structure. The use of microwave-assisted synthesis has been reported to significantly accelerate this process, improving both yield and purity.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a lead molecule for drug development. Its ability to interact with various biological targets makes it a valuable tool for studying cellular pathways and disease mechanisms. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to specific proteins, paving the way for rational drug design.

The toxicological profile of 1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine has also been investigated in recent studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a safer option for potential therapeutic applications. However, further research is required to fully understand its long-term effects and bioavailability.

In conclusion, 1-Methyl-4-(3-methylphenyl)-1H-pyrazol-5-amine is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic interventions.